Cas no 478518-53-5 (N-Acetyl-D-galactosamine-13C)

• Product Name: N-Acetyl-D-galactosamine-13C
• CAS No: 478518-53-5
• MF: C₈H₁₅NO₆
• MW: 222.200457811356
• CID: 328638
• Update Time: 2025-06-12

N-Acetyl-D-galactosamine-13C Chemical and Physical Properties

Names and Identifiers

• D-Galactose-1-13C,2-(acetylamino)-2-deoxy- (9CI)
• N-Acetyl-D-galactosamine-13C
• 2-ACETAMIDO-2-DEOXY-D-[1-13C]GALACTOSE
• N-ACETYL-D-[1-13C]GALACTOSAMINE

• Inchi： 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6+,7-,8?/m1/s1/i8+1
• InChI Key： OVRNDRQMDRJTHS-GCYRFSSTSA-N
• SMILES： O1[13CH]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)O

Additional information on N-Acetyl-D-galactosamine-13C

Professional Introduction to N-Acetyl-D-galactosamine-13C (CAS No: 478518-53-5)

N-Acetyl-D-galactosamine-13C, a derivative of the monosaccharide galactosamine, is a compound of significant interest in the field of biochemical research and pharmaceutical development. The inclusion of the isotope carbon-13 (¹³C) in its molecular structure not only enhances its utility as a labeled substrate but also opens up new avenues for metabolic studies and diagnostic applications. This introduction delves into the chemical properties, biological significance, and recent advancements in the utilization of this compound.

The molecular formula of N-Acetyl-D-galactosamine-13C is C₈H₁₃NO₆, with a molecular weight of approximately 221.20 g/mol. The presence of the ¹³C isotope at a specific position in the molecule allows for its use as an internal standard or tracer in nuclear magnetic resonance (NMR) spectroscopy, which is invaluable for elucidating the structure and dynamics of complex carbohydrates and glycoproteins. This capability has been increasingly leveraged in structural biology to study protein-carbohydrate interactions and glycosylation processes.

In recent years, N-Acetyl-D-galactosamine-13C has found applications in metabolic labeling studies. By incorporating this labeled compound into biological systems, researchers can track the flux of galactosamine derivatives through metabolic pathways. Such studies are crucial for understanding the biosynthesis and degradation of glycosaminoglycans (GAGs), which are important components of extracellular matrices and play roles in various physiological and pathological processes. The use of ¹³C-labeled substrates provides a non-invasive means to monitor these pathways without interfering with natural metabolic processes.

Beyond its role in metabolic studies, N-Acetyl-D-galactosamine-13C has been utilized in drug development, particularly in the synthesis of glycosylated pharmaceuticals. Glycosylation is a common post-translational modification that significantly influences the efficacy, stability, and immunogenicity of therapeutic proteins. The ability to precisely label glycosylated intermediates with ¹³C allows for detailed structural analysis and optimization of drug candidates. This has been particularly relevant in the development of monoclonal antibodies and other biopharmaceuticals where glycosylation patterns are critical.

Recent research has also highlighted the potential of N-Acetyl-D-galactosamine-13C in diagnostic applications. Isotopically labeled compounds can be used as probes in biochemical assays to detect and quantify specific biomolecules. For instance, NMR spectroscopy using ¹³C-labeled sugars has enabled high-resolution imaging of glycosylation patterns in biological samples, aiding in the diagnosis and monitoring of diseases associated with aberrant glycosylation. This technique holds promise for early detection and personalized medicine approaches.

The synthesis of N-Acetyl-D-galactosamine-13C involves advanced chemical methodologies that ensure high purity and yield. The incorporation of the ¹³C isotope requires precise control over reaction conditions to minimize isotopic exchange and degradation. Techniques such as isotopic enrichment and catalytic hydrogenation are commonly employed to achieve this goal. The resulting compound is then characterized using analytical methods such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and high-performance liquid chromatography (HPLC) to confirm its identity and purity.

The versatility of N-Acetyl-D-galactosamine-13C extends to its use as a research tool in understanding carbohydrate-mediated biological processes. For example, it has been employed to study the role of galactosaminoglycans in cell signaling pathways, particularly those involving growth factors and cytokines. By tracking the metabolism of this labeled compound, researchers can gain insights into how these molecules regulate cellular responses and contribute to disease mechanisms.

In conclusion, N-Acetyl-D-galactosamine-13C represents a valuable tool in biochemical research and pharmaceutical development. Its unique properties as an isotopically labeled derivative of galactosamine make it indispensable for metabolic studies, structural biology, drug synthesis, and diagnostic applications. As research continues to uncover new aspects of carbohydrate biochemistry, compounds like N-Acetyl-D-galactosamine-13C will undoubtedly play an increasingly pivotal role in advancing our understanding of life sciences and developing innovative therapeutic strategies.